Cas no 1358596-28-7 (8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1358596-28-7
• MF: C₂₅H₃₁N₃O₃S
• MW: 453.596945047379
• CID: 5345406
• Update Time: 2025-07-09

8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((4-(tert-butyl)phenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(4-tert-butylphenyl)sulfonyl-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(4-tert-butylphenyl)sulfonyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C25H31N3O3S/c1-17-6-7-19(16-18(17)2)22-23(29)27-25(26-22)12-14-28(15-13-25)32(30,31)21-10-8-20(9-11-21)24(3,4)5/h6-11,16H,12-15H2,1-5H3,(H,27,29)
• InChI Key： FDLZVRTZPPYNQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N1CCC2(CC1)N=C(C1C=CC(C)=C(C)C=1)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 839
• XLogP3: 4.5
• Topological Polar Surface Area: 87.2

Additional information on 8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Compound CAS No: 1358596-28-7 - 8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

The compound with CAS number 1358596-28-7, known as 8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a triazaspiro ring system with substituted aromatic groups, making it an intriguing subject for both academic research and industrial development.

The molecular structure of this compound features a triazaspiro[4.5]decane framework, which is a bicyclic system consisting of a four-membered and a five-membered ring fused together. The spiro atom is nitrogen, contributing to the compound's potential biological activity and stability. The substituents on the spiro ring include a sulfonyl group attached to a 4-tert-butylbenzene moiety at position 8 and a 3,4-dimethylphenyl group at position 3. These substituents play a crucial role in determining the compound's physical properties, reactivity, and biological behavior.

Recent studies have highlighted the significance of spirocyclic compounds in drug design due to their ability to mimic natural product complexity while maintaining synthetic accessibility. The presence of the sulfonyl group in this compound adds electron-withdrawing properties, which can enhance the stability of the molecule and potentially modulate its pharmacokinetic profile. The tert-butyl group on the benzene ring further contributes to steric effects, which may influence the compound's interactions with biological targets.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the spirocyclic core typically involves advanced coupling reactions or cyclization techniques, often requiring precise control over reaction conditions to achieve high yields and selectivity. The substitution patterns on the aromatic rings suggest that this compound may have been synthesized through a multi-step process involving nucleophilic aromatic substitution or Suzuki coupling reactions.

From an applications perspective, compounds with similar structural motifs have shown promise in various therapeutic areas. For instance, spirocyclic compounds are being explored for their potential as kinase inhibitors due to their ability to bind tightly to enzyme active sites. Additionally, the presence of electron-withdrawing groups like sulfonyl moieties can enhance bioavailability and reduce off-target effects, making this compound an attractive candidate for drug discovery programs targeting specific disease states such as cancer or inflammatory conditions.

Recent advancements in computational chemistry have also enabled researchers to predict the potential binding modes and activities of such compounds without extensive experimental work. By employing molecular docking studies and machine learning algorithms, scientists can rapidly assess whether this compound or its analogs warrant further investigation in preclinical models.

In conclusion, CAS No: 1358596-28-7, or 8-(4-tert-butylbenzenesulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, represents a cutting-edge example of modern organic synthesis and drug design principles. Its intricate structure and functional groups position it as a valuable tool for advancing our understanding of complex molecular systems and their applications in medicine and beyond.